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Compound of Interest

Compound Name: Daltroban

Cat. No.: B034678 Get Quote

Application Notes and Protocols: Daltroban in
DMSO
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the solubility and

stability of Daltroban when prepared in Dimethyl Sulfoxide (DMSO) for laboratory use.

Product Information
Daltroban is a potent and specific antagonist of the Thromboxane A2 (TXA2) receptor, also

known as the T-prostanoid (TP) receptor.[1][2][3] By blocking this receptor, Daltroban inhibits

downstream signaling pathways that lead to physiological effects such as platelet aggregation

and vasoconstriction.[4] It is widely used in research to study processes involving TXA2

signaling, including cardiovascular diseases and reperfusion injury.[2]
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Property Value

Synonyms SKF 96148, BM-13505

CAS Number 79094-20-5

Molecular Formula C₁₆H₁₆ClNO₄S

Molecular Weight 353.82 g/mol

Mechanism of Action Thromboxane A2 (TXA2) Receptor Antagonist

Solubility in DMSO
Daltroban is soluble in DMSO. However, solubility can vary between suppliers and is

influenced by the purity of the compound and the quality of the DMSO. It is crucial to use

anhydrous, high-purity DMSO, as the solvent is hygroscopic and absorbed water can

significantly reduce the solubility of many compounds.

Table 2.1: Daltroban Solubility Data

Supplier/Source Reported Solubility
Molar
Concentration

Recommendations

TargetMol 50 mg/mL 141.31 mM
Sonication is

recommended.

MedchemExpress 22 mg/mL 62.18 mM

Ultrasonic and

warming are needed.

Use newly opened

DMSO.

GlpBio Soluble in DMSO Not specified
Heat the tube to 37°C

and sonicate.

Stability and Storage of DMSO Solutions
Proper storage of Daltroban stock solutions is critical to maintain their integrity and activity.

The primary recommendations are to store solutions at low temperatures in aliquots to prevent
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degradation from repeated freeze-thaw cycles.

Table 3.1: Daltroban Stock Solution Stability in DMSO

Storage Temperature Recommended Duration Key Considerations

-80°C 6 months to over 1 year

Recommended for long-term

storage. Store in small, single-

use aliquots.

-20°C 1 month

Suitable for short-term storage.

Avoid repeated freeze-thaw

cycles.

4°C Up to 1 week

For frequent use of a working

aliquot. Discard after one

week.

Protocols
Protocol for Preparation of a 50 mM Daltroban Stock
Solution in DMSO
This protocol describes the preparation of 1 mL of a 50 mM stock solution of Daltroban.

Materials:

Daltroban powder (CAS: 79094-20-5)

Anhydrous, sterile-filtered DMSO (Biotechnology Grade)

Calibrated analytical balance

Sterile 1.5 mL or 2.0 mL microcentrifuge tube

Sterile pipette tips

Vortex mixer
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Water bath sonicator

Calculation:

Target Concentration (M): 50 mM = 0.050 mol/L

Molecular Weight (MW): 353.82 g/mol

Final Volume (V): 1 mL = 0.001 L

Mass (m) required: m = M x MW x V

Mass (m): 0.050 mol/L x 353.82 g/mol x 0.001 L = 0.01769 g = 17.69 mg

Procedure:

Tare a sterile microcentrifuge tube on the analytical balance.

Carefully weigh 17.69 mg of Daltroban powder directly into the tared tube.

Add 1 mL of anhydrous DMSO to the tube containing the Daltroban powder.

Close the cap tightly and vortex the solution for 30-60 seconds.

To ensure complete dissolution, place the tube in a water bath sonicator for 5-10 minutes.

Gentle warming to 37°C may also be applied if necessary.

Visually inspect the solution to ensure no solid particulates remain. The solution should be

clear.

The 50 mM stock solution is now ready for use or storage.

Protocol for Storage and Handling of Daltroban Stock
Solutions
Procedure:
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Aliquoting: Immediately after preparation, dispense the stock solution into smaller, single-use

volumes (e.g., 10-50 µL) in sterile, low-retention microcentrifuge tubes. This minimizes the

number of freeze-thaw cycles for the bulk of the stock.

Labeling: Clearly label each aliquot with the compound name ("Daltroban"), concentration

(50 mM in DMSO), and the date of preparation.

Long-Term Storage: Place the labeled aliquots in a freezer box and store them at -80°C for

maximum stability.

Working Aliquots: For regular use, one aliquot can be moved to a -20°C freezer or, for very

frequent use, stored at 4°C for no longer than one week.

Thawing: When ready to use, thaw an aliquot at room temperature. Briefly centrifuge the

tube to collect the solution at the bottom before opening.

Dilution: Prepare fresh working dilutions from the stock solution for each experiment. When

diluting into aqueous buffers or cell culture media, ensure the final concentration of DMSO is

non-toxic to the experimental system (typically <0.5%).

Signaling Pathway and Experimental Workflow
Daltroban Mechanism of Action
Daltroban acts as a competitive antagonist at the Thromboxane A2 (TP) receptor. The TP

receptor is a G-protein-coupled receptor (GPCR) that, upon binding its agonist TXA2, activates

Gq and G13 proteins. This initiates downstream signaling cascades involving Phospholipase C

(PLC) activation, leading to increased intracellular calcium (Ca²⁺) and activation of Protein

Kinase C (PKC), as well as activation of the Rho signaling pathway. These pathways ultimately

mediate physiological responses like platelet aggregation, vasoconstriction, and smooth

muscle contraction. Daltroban blocks the initial binding of TXA2, thereby inhibiting these

downstream effects.
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Caption: Daltroban inhibits the Thromboxane A2 signaling pathway.

General Experimental Workflow
The following diagram illustrates a typical workflow for using a Daltroban DMSO stock solution

in a cell-based laboratory experiment.
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Stock Solution Preparation

Experimental Use

1. Weigh Daltroban Powder

2. Dissolve in Anhydrous DMSO

3. Vortex & Sonicate to Ensure Dissolution

4. Aliquot for Storage

5. Store at -80°C

6. Thaw Single Aliquot

7. Prepare Working Dilutions
in Culture Media/Buffer

8. Treat Cells/Tissues

9. Incubate for a Defined Period

10. Analyze Endpoint
(e.g., Platelet Aggregation Assay)

Click to download full resolution via product page

Caption: General workflow for Daltroban from preparation to analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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